Cas no 63042-11-5 (({2-methyl-4-[(E)-(2-methylphenyl)diazenyl]phenyl}amino)(oxo)acetic acid)

• Product Name: ({2-methyl-4-[(E)-(2-methylphenyl)diazenyl]phenyl}amino)(oxo)acetic acid
• CAS No: 63042-11-5
• MF: C₁₆H₁₅N₃O₃
• MW: 297.308603525162
• CID: 1644649
• PubChem ID: 44378
• Update Time: 2025-04-21

({2-methyl-4-[(E)-(2-methylphenyl)diazenyl]phenyl}amino)(oxo)acetic acid Chemical and Physical Properties

Names and Identifiers

• ({2-methyl-4-[(E)-(2-methylphenyl)diazenyl]phenyl}amino)(oxo)acetic acid
• 2-[2-methyl-4-[(2-methylphenyl)diazenyl]anilino]-2-oxoacetic acid
• N-[2-Methyl-4-(2-methylphenylazo)phenyl]oxamidic acid
• 63042-11-5
• 4'-Oxalylamino-2,3'-dimethylazobenzene
• DTXSID401040041
• Acetic acid, 2-[[2-methyl-4-[2-(2-methylphenyl)diazenyl]phenyl]amino]-2-oxo-
• Oxalyl-o-aminoazotoluene
• OXANILIC ACID, 2'-METHYL-4'-(o-TOLYLAZO)-

• Inchi： 1S/C16H15N3O3/c1-10-5-3-4-6-14(10)19-18-12-7-8-13(11(2)9-12)17-15(20)16(21)22/h3-9H,1-2H3,(H,17,20)(H,21,22)/b19-18+
• InChI Key： QLZLWVQIBOVHTH-VHEBQXMUSA-N
• SMILES： O=C(C(=O)O)NC1C=CC(=CC=1C)/N=N/C1C=CC=CC=1C

Computed Properties

• Exact Mass: 297.11145
• Monoisotopic Mass: 297.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 91.1Ų

Experimental Properties

• Density: 1.1708 (rough estimate)
• Boiling Point: 438.82°C (rough estimate)
• Refractive Index: 1.6500 (estimate)
• PSA: 91.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes